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Compound of Interest

Compound Name: 2-Cyano-4'-methylbiphenyl

Cat. No.: B041195 Get Quote

Technical Guide: Safety and Handling of 2-
Cyano-4'-methylbiphenyl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2-Cyano-4'-methylbiphenyl (CAS No. 114772-53-1). The information is

compiled from various Safety Data Sheets (SDS) and supported by references to standardized

experimental protocols.

Chemical Identification
Identifier Value

Chemical Name 2-Cyano-4'-methylbiphenyl

Synonyms
4'-Methylbiphenyl-2-carbonitrile, OTBN, 4'-

Methyl-2-cyanobiphenyl

CAS Number 114772-53-1

Molecular Formula C₁₄H₁₁N

Molecular Weight 193.25 g/mol [1]

Structure 2-(p-tolyl)benzonitrile
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Hazard Identification and Classification
2-Cyano-4'-methylbiphenyl is classified as hazardous. The GHS classifications are

summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3][4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[5]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[5]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects[5]

Signal Word: Danger[5]

Toxicological Data
The following table summarizes the available quantitative toxicological data.
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Endpoint Species Route Value Reference

LD₅₀
Rat

(male/female)
Oral 1421 mg/kg bw [4]

LD₅₀
Rat

(male/female)
Dermal > 2000 mg/kg bw [4]

LC₅₀ Fish (Danio rerio) -

ca. 42% of the

concentration in

use (96 h)

EC₅₀ Daphnia magna - 2.2 mg/L (48 h)

EC₅₀

Algae

(Pseudokirchneri

ella subcapitata)

- 2.01 mg/L (72 h)

Physical and Chemical Properties
Property Value

Appearance White to off-white crystalline powder[2]

Odor No information available

Melting Point 49 - 53 °C[2]

Boiling Point 320 °C[2]

Flash Point 138.3 °C

Density 1.04 g/cm³

Water Solubility Insoluble[2]

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin and eyes.[5]
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Do not breathe dust.

Use only in a well-ventilated area.

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]

Wear appropriate personal protective equipment (PPE).[4]

Conditions for Safe Storage:

Keep container tightly closed in a dry and well-ventilated place.

Store in a cool place.

Incompatible materials include strong oxidizing agents and acids.[5]

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

protective clothing.

Respiratory Protection
Use a NIOSH-approved respirator with a

particulate filter if dust is generated.

Experimental Protocols
While specific experimental reports for 2-Cyano-4'-methylbiphenyl are not publicly available,

the determination of its toxicological and physical properties typically follows standardized

methodologies, such as those established by the Organisation for Economic Co-operation and

Development (OECD).
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Acute Oral Toxicity (LD₅₀): The "Harmful if swallowed" classification and the reported LD₅₀

value are likely determined using one of the following OECD guidelines:

OECD Test Guideline 401 (Acute Oral Toxicity): This traditional method involves

administering the substance to groups of animals at various dose levels to determine the

dose that causes mortality in 50% of the animals.[6]

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure): This method uses a

stepwise procedure with a small number of animals to identify a dose that produces clear

signs of toxicity without causing mortality.[7]

OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method): This sequential

testing method uses a minimal number of animals to classify a substance into a toxicity

category based on the observation of mortality at specific dose levels.[8]

OECD Test Guideline 425 (Acute Oral Toxicity - Up-and-Down Procedure): This method

involves dosing animals one at a time, with the dose for each subsequent animal being

adjusted up or down depending on the outcome for the previous animal.

Skin Irritation: The "Causes skin irritation" classification is typically based on in vivo or in vitro

testing.

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This in vivo test involves

applying the substance to the shaved skin of an animal (typically a rabbit) and observing for

signs of erythema (redness) and edema (swelling) over a period of time.[9]

OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test

Method): This in vitro method uses a reconstructed human epidermis model to assess the

potential of a chemical to cause skin irritation by measuring cell viability after exposure.[10]

Aquatic Toxicity: The environmental hazard classifications are based on data from aquatic

toxicity tests.

OECD Test Guideline 203 (Fish, Acute Toxicity Test): This test determines the concentration

of a substance that is lethal to 50% of a test population of fish (LC₅₀) over a 96-hour

exposure period.
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Physical Properties:

Melting Point: Determined by packing the substance into a capillary tube and heating it in a

melting point apparatus. The temperature range from the first sign of melting to complete

liquefaction is recorded.[11][12]

Boiling Point: Can be determined by distillation or by using a Thiele tube. The temperature at

which the vapor pressure of the liquid equals the atmospheric pressure is recorded as the

boiling point.[13][14]

Water Solubility: Typically determined by adding an excess of the solid to water, agitating the

mixture until equilibrium is reached, and then measuring the concentration of the dissolved

substance in the water.[15][16]

Logical Workflow Diagram
The following diagram illustrates a general workflow for handling a chemical spill, a critical

aspect of laboratory safety.
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Initial Response

Action

Final Steps

Chemical Spill Occurs Alert personnel in the immediate area Assess the situation
(Identify the chemical, estimate quantity)

Is the spill minor and can be handled internally? Evacuate the area
Activate emergency response

No

Don appropriate PPE

Yes

Contain the spill
(Use absorbent materials) Neutralize (if applicable) Clean up the spill

Decontaminate the area and equipment Dispose of waste in a labeled, sealed container Report the incident

Click to download full resolution via product page

Figure 1: General workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b041195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

